5H-pyrrolo[2,3-b]pyrazine-6-carboxylic acid

• IUPAC Name: 5H-pyrrolo[2,3-b]pyrazine-6-carboxylic acid
• InChI: InChI=1S/C7H5N3O2/c11-7(12)5-3-4-6(10-5)9-2-1-8-4/h1-3H,(H,9,10)(H,11,12)
• InChI Key: SEMBRUAJJVJCEB-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C2C(=N1)C=C(N2)C(=O)O
• Molecular Formula: C7H5N3O2
• Molecular Weight: 163.13 g/mol
• CAS No.: 1016241-56-7

Description

5H-Pyrrolo[2,3-b]pyrazine-6-carboxylic acid is a nitrogen-containing heterocyclic compound that includes a pyrrole ring and a pyrazine ring. It has a molecular weight of 163.14. This compound belongs to the class of organic compounds known as phenylpyrroles.

Synthesis Analysis

The synthesis of this compound involves several steps. One common method includes the reduction of 5-nitro-pyrrolo[2,3-b]pyrazine to 5-amino-pyrrolo[2,3-b]pyrazine. This is then reacted with hydrogen cyanide to form tricyano-pyrrolo[2,3-b]pyrazine. Finally, the tricyano compound is converted to this compound through acid hydrolysis.

Molecular Structure Analysis

The molecular structure of this compound consists of a pyrrole ring and a pyrazine ring. The linear formula of this compound is C7H5N3O2.

Physical and Chemical Properties Analysis

This compound is a solid compound. It has a density of 1.403±0.06 g/cm3.

Scientific Research Applications

Synthesis and Chemical Properties

5H-pyrrolo[2,3-b]pyrazine-6-carboxylic acid and its derivatives have been a focus of synthetic chemistry due to their potential applications in various fields. One of the notable research areas includes the development of efficient synthetic routes for creating substituted pyrrolopyrazine compounds. For instance, a study explored the synthesis of 6-substituted-5H-pyrrolo[2,3-b]pyrazines using a palladium-catalyzed heteroannulation process, showcasing the compound's utility in constructing complex molecular structures (Hopkins & Collar, 2004). Additionally, the development of peptidomimetics based on 5H-pyrrolo[3,4-b]pyrazine structures underlines its significance in creating biomimetic compounds with potential biological applications (Biitseva et al., 2015).

Optoelectronic Materials

The pyrrolopyrazine scaffold is also being investigated for its potential use in organic optoelectronic materials. A study focused on synthesizing dipyrrolopyrazine and pyrrolothieno-pyrazine derivatives through regioselective amination reactions, followed by a comprehensive analysis of their optical, thermal properties, and molecular packing. The findings highlighted the promise of 1,7-derivatives as potential materials for optoelectronic applications, indicating the compound's relevance in material science (Meti et al., 2017).

Potential Pharmaceutical Applications

Research into pyrrolopyrazine derivatives has also touched upon their potential pharmaceutical applications. A study synthesized new pyrrolo[2,3-b]pyrazine derivatives and tested them on cultured human tumor cell lines, discovering significant antiproliferative activity in certain derivatives. The study further delved into the molecular docking of these compounds into cyclin-dependent kinases, providing insights into their potential as protein kinase inhibitors with antiproliferative properties (Dubinina et al., 2006).

Future Directions

Pyrrolopyrazine derivatives, including 5H-pyrrolo[2,3-b]pyrazine-6-carboxylic acid, are considered attractive scaffolds for drug discovery research. They have exhibited a wide range of biological activities and are expected to be a good topic of research for the design and synthesis of new leads to treat various diseases.